Cas no 1353745-98-8 (4-Methyl-2-(methylsulfonyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine)
4-Methyl-2-(methylsulfonyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine is a boronic ester derivative of pyridine, primarily utilized as an intermediate in Suzuki-Miyaura cross-coupling reactions. The presence of the dioxaborolane group enhances its stability and reactivity, making it suitable for controlled functionalization in complex organic syntheses. The methylsulfonyl substituent further increases its versatility in nucleophilic substitution reactions. This compound is particularly valuable in pharmaceutical and agrochemical research, where precise borylation is required. Its high purity and well-defined structure ensure consistent performance in catalytic transformations. Proper handling under inert conditions is recommended to preserve its reactivity.
1353745-98-8 structure
Product Name:4-Methyl-2-(methylsulfonyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
CAS No:1353745-98-8
MF:C13H20BNO4S
MW:297.178202629089
MDL:MFCD18727629
CID:4586876
PubChem ID:118798034
Update Time:2025-06-07
4-Methyl-2-(methylsulfonyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 4-Methyl-2-(methylsulfonyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
- 4-methyl-2-methylsulfonyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
- (4-METHYL-6-(METHYLSULFONYL)PYRIDIN-3-YL)BORONIC ACID PINACOL ESTER
- 4-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(methylsulfonyl)pyridine
- CS-0175837
- DB-106916
- 1353745-98-8
- 2-METHANESULFONYL-4-METHYL-5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PYRIDINE
- MFCD18727629
-
- MDL： MFCD18727629
- Inchi： 1S/C13H20BNO4S/c1-9-7-11(20(6,16)17)15-8-10(9)14-18-12(2,3)13(4,5)19-14/h7-8H,1-6H3
- InChI Key： QXDNXGYMWSXDRI-UHFFFAOYSA-N
- SMILES： S(C)(C1=CC(C)=C(B2OC(C)(C)C(C)(C)O2)C=N1)(=O)=O
Computed Properties
- Exact Mass: 297.1206095g/mol
- Monoisotopic Mass: 297.1206095g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 455
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 73.9
4-Methyl-2-(methylsulfonyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM112040-1g |
4-Methyl-2-(methylsulfonyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine |
1353745-98-8 | 95 % | 1g |
$924 | 2021-08-06 | |
| Matrix Scientific | 188274-250mg |
4-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(methylsulfonyl)pyridine |
1353745-98-8 | 250mg |
$526.00 | 2023-09-07 | ||
| Matrix Scientific | 188274-500mg |
4-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(methylsulfonyl)pyridine |
1353745-98-8 | 500mg |
$900.00 | 2023-09-07 | ||
| Matrix Scientific | 188274-1g |
4-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(methylsulfonyl)pyridine |
1353745-98-8 | 1g |
$1500.00 | 2023-09-07 | ||
| Chemenu | CM112040-1g |
4-Methyl-2-(methylsulfonyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine |
1353745-98-8 | 95%+ | 1g |
$*** | 2023-03-30 | |
| abcr | AB446004-250 mg |
4-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(methylsulfonyl)pyridine; min. 95% |
1353745-98-8 | 250mg |
€612.50 | 2023-04-22 | ||
| abcr | AB446004-500 mg |
4-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(methylsulfonyl)pyridine; min. 95% |
1353745-98-8 | 500mg |
€1,025.00 | 2023-04-22 | ||
| Alichem | A029198581-250mg |
(4-Methyl-6-(methylsulfonyl)pyridin-3-yl)boronic acid pinacol ester |
1353745-98-8 | 95% | 250mg |
407.66 USD | 2021-06-01 | |
| Alichem | A029198581-1g |
(4-Methyl-6-(methylsulfonyl)pyridin-3-yl)boronic acid pinacol ester |
1353745-98-8 | 95% | 1g |
924.66 USD | 2021-06-01 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1246507-1g |
(4-Methyl-6-(methylsulfonyl)pyridin-3-yl)boronic acid pinacol ester |
1353745-98-8 | 95+% | 1g |
￥9597 | 2023-04-15 |
4-Methyl-2-(methylsulfonyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Related Literature
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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